Cas no 1780533-81-4 ((2,2-Difluorocycloheptyl)methanamine)

• Product Name: (2,2-Difluorocycloheptyl)methanamine
• CAS No: 1780533-81-4
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5901758
• PubChem ID: 84764669
• Update Time: 2025-05-25

(2,2-Difluorocycloheptyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-4706469
• 1780533-81-4
• (2,2-difluorocycloheptyl)methanamine
• (2,2-Difluorocycloheptyl)methanamine

• Inchi： 1S/C8H15F2N/c9-8(10)5-3-1-2-4-7(8)6-11/h7H,1-6,11H2
• InChI Key： BISKPJUDIGNLED-UHFFFAOYSA-N
• SMILES： FC1(CCCCCC1CN)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (2,2-Difluorocycloheptyl)methanamine

Introduction to (2,2-Difluorocycloheptyl)methanamine (CAS No. 1780533-81-4)

Chemical Overview and Structural Insights

(2,2-Difluorocycloheptyl)methanamine, identified by the CAS number 1780533-81-4, is a specialized organic compound that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which features a cycloheptane ring substituted with two fluorine atoms at the 2-position and a methanamine group attached to the ring. The presence of fluorine atoms introduces interesting electronic properties, while the methanamine group provides potential sites for functionalization and interaction with biological systems.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. (2,2-Difluorocycloheptyl)methanamine serves as a valuable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents targeting various diseases.

Synthesis and Characterization

The synthesis of (2,2-Difluorocycloheptyl)methanamine involves a multi-step process that typically begins with the preparation of the cycloheptane ring. Fluorination at the 2-position is achieved through electrophilic substitution or other fluorination techniques, depending on the starting material. The attachment of the methanamine group is then carried out via nucleophilic substitution or coupling reactions, ensuring optimal regioselectivity and yield.

Characterization of this compound is performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and stereochemistry, which are essential for its application in research and development.

Applications in Medicinal Chemistry

In medicinal chemistry, (2,2-Difluorocycloheptyl)methanamine has been explored as a potential lead compound for drug discovery. Its fluorinated cycloheptane ring offers a rigid framework that can be exploited to design molecules with specific pharmacophoric elements. Recent research has focused on its use as a scaffold for developing inhibitors of enzyme targets associated with cancer, inflammation, and neurodegenerative diseases.

Preliminary biological evaluations have demonstrated promising activity in vitro, particularly in modulating key signaling pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases involved in cell proliferation and survival. These findings underscore its potential as a starting point for developing novel therapeutic agents.

Materials Science and Polymer Applications

Beyond its role in medicinal chemistry, (2,2-Difluorocycloheptyl)methanamine has also found applications in materials science. Its unique electronic properties make it a candidate for use in polymer synthesis and modification. Researchers have investigated its ability to act as a monomer or cross-linking agent in the development of advanced polymers with tailored mechanical and thermal properties.

In one notable study, this compound was incorporated into polyurethane networks to enhance their durability under harsh environmental conditions. The fluorinated cycloheptane ring contributed significantly to the polymer's resistance to UV degradation and chemical corrosion. Such applications highlight its versatility across diverse scientific domains.

Safety Considerations and Environmental Impact

As with any chemical compound, understanding the safety profile of (2,2-Difluorocycloheptyl strong>)< strong>methanamine strong>is crucial for its responsible use. Preliminary toxicological studies indicate that it exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are required to fully assess its potential health risks. p> < p>In terms of environmental impact , this compound demonstrates moderate biodegradability under aerobic conditions . Efforts are ongoing to develop greener synthesis routes that minimize waste generation and energy consumption . Such initiatives align with global sustainability goals while ensuring safe handling practices throughout its lifecycle . p> < p>< strong>FUTURE RESEARCH DIRECTIONS strong> p> < p>The future prospects for (< strong > 2 , 2 - Difluorocycloheptyl strong > ) ( strong > methanamine strong > ) are promising , driven by ongoing advancements in synthetic methodologies , computational modeling , and biological screening . Researchers are increasingly leveraging machine learning algorithms to predict its binding affinities against various protein targets , accelerating drug discovery efforts . Additionally , investigations into its use as a precursor for advanced materials continue to uncover new opportunities across multiple industries . p> < p>In conclusion , (< strong > 2 , 2 - Difluorocycloheptyl strong > ) ( strong > methanamine strong > ) stands as a versatile compound with significant potential in both medicinal chemistry and materials science . As research progresses , it is anticipated that this compound will play an increasingly important role in addressing complex scientific challenges while adhering to principles of safety , sustainability , and innovation . p>